Cas no 126613-08-9 (Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester)
126613-08-9 structure
Product Name:Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
CAS No:126613-08-9
MF:C11H6BrF3O3S
MW:355.12775182724
CID:1220533
PubChem ID:15311217
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
- (1-bromonaphthalen-2-yl) trifluoromethanesulfonate
- 126613-08-9
- COHWGJMHCMOXLL-UHFFFAOYSA-N
- Methanesulfonic acid, 1,1,1-trifluoro-, 1-bromo-2-naphthalenyl ester
- 1-Bromonaphthalen-2-yl trifluoromethanesulfonate
- DTXSID40571264
- SCHEMBL6233321
-
- Inchi: 1S/C11H6BrF3O3S/c12-10-8-4-2-1-3-7(8)5-6-9(10)18-19(16,17)11(13,14)15/h1-6H
- InChI Key: COHWGJMHCMOXLL-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2C=CC=CC=21)OS(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 353.91728
- Monoisotopic Mass: 353.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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